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Compound of Interest

Compound Name: Methyl stearate-d35

Cat. No.: B12301188

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of methyl
stearate-d35, a deuterated analog of methyl stearate. This document is intended for
researchers, scientists, and professionals in drug development who utilize stable isotope-
labeled compounds in their studies. Below, you will find a detailed comparison of the molecular
weights of standard and deuterated methyl stearate, a thorough experimental protocol for
molecular weight determination via mass spectrometry, and visual diagrams to illustrate the
molecular structure and analytical workflow.

Data Presentation: Molecular Weight Comparison

The primary difference between methyl stearate and methyl stearate-d35 lies in the isotopic
substitution of hydrogen with deuterium, which significantly impacts the molecular weight. The
following table summarizes the key quantitative data for both compounds.

Property Methyl Stearate Methyl Stearate-d35

Molecular Formula C19H3802 C19H3D3502

Average Molecular Weight (
298.50 333.72[1]
g/mol )

Monoisotopic Mass (Da) 298.28718046 333.506866(2]
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Structural Representation

The fundamental structural difference between methyl stearate and its deuterated form is the
replacement of 35 of the 38 hydrogen atoms with deuterium atoms. This substitution occurs
along the fatty acid chain and the methyl ester group.

Methyl Stearate-d35 (C19H3D3502)

CD3-(CD2)16-C(=0)0O-CDs (simplified)

Methyl Stearate (C19H3802)

CH3-(CH2)16-C(=0)O-CHs

Click to download full resolution via product page

Structural comparison of methyl stearate and methyl stearate-d35.

Experimental Protocols: Molecular Weight
Determination

The determination of the molecular weight of isotopically labeled compounds such as methyl
stearate-d35 is routinely performed using mass spectrometry (MS), often coupled with a
separation technique like gas chromatography (GC-MS). This method allows for the precise
measurement of the mass-to-charge ratio of the ionized molecule, thereby confirming its

molecular weight and isotopic enrichment.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol

This protocol outlines a standard method for the analysis of fatty acid methyl esters (FAMES),
which is directly applicable to methyl stearate-d35.

1. Sample Preparation (Transesterification)
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If the deuterated stearic acid is not already in its methyl ester form, a derivatization step is
required.

e Reagents: 2% Sulfuric Acid (H2S0Oa4) in anhydrous Methanol (CHsOH).
e Procedure:

o To the fatty acid sample, add 500 pL of 2% H2SOa4 in CHsOH solution.

o Vortex the sample briefly to ensure thorough mixing.

o Incubate the sample at 50°C for 2 hours to facilitate the esterification reaction.
2. GC-MS Analysis

 Instrumentation: A single quadrupole gas chromatograph-mass spectrometer is suitable for
this analysis.

e Injection:
o Inject 1 pL of the prepared FAME sample into the GC.
o Use a split/splitless inlet at a temperature of 270°C.
o A split ratio of 10:1 to 40:1 is recommended.
e Gas Chromatography Conditions:
o Carrier Gas: Helium at a constant flow rate of 1 mL/min.

o Oven Temperature Program:

Initial temperature: 80°C.

Ramp 1: Increase at 20°C/min to 170°C.

Ramp 2: Increase at 1°C/min to 204°C.

Ramp 3: Increase at 20°C/min to 250°C.
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» Hold at 250°C for 10 minutes.

e Mass Spectrometry Conditions:
o lonization Mode: Electron Impact (El) at 70 eV.
o Mass Range: Scan from m/z 50 to 400.
o Temperatures:
» Transfer Line: 280°C.
= |on Source: 230°C.
» Quadrupole: 150°C.
3. Data Analysis

The mass spectrum of the eluting compound is analyzed to determine its molecular weight. For
methyl stearate-d35, the molecular ion peak (M*) will be observed at a mass-to-charge ratio
corresponding to its deuterated molecular weight. The isotopic distribution in the mass cluster
is compared against the theoretical distribution to confirm the level of deuterium incorporation.
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Workflow for GC-MS analysis of methyl stearate-d35.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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